1-ethyl-4-(3,4,5-trimethoxybenzyl)piperazine

• IUPAC Name: 1-ethyl-4-[(3,4,5-trimethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C16H26N2O3/c1-5-17-6-8-18(9-7-17)12-13-10-14(19-2)16(21-4)15(11-13)20-3/h10-11H,5-9,12H2,1-4H3
• InChI Key: SIKYVZPABJRSRY-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=CC(=C(C(=C2)OC)OC)OC
• Molecular Formula: C16H26N2O3
• Molecular Weight: 294.39 g/mol

Description

1-ethyl-4-(3,4,5-trimethoxybenzyl)piperazine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as MDA-19, and it belongs to the family of piperazine derivatives.

Mechanism of Action

The mechanism of action of 1-ethyl-4-(3,4,5-trimethoxybenzyl)piperazine involves the activation of CB2 receptors. This activation leads to the inhibition of pro-inflammatory cytokines and the promotion of anti-inflammatory cytokines, resulting in a reduction in inflammation and immune responses.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-ethyl-4-(3,4,5-trimethoxybenzyl)piperazine are primarily related to its activity as a CB2 receptor agonist. Activation of these receptors has been shown to have anti-inflammatory, analgesic, and immunomodulatory effects.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 1-ethyl-4-(3,4,5-trimethoxybenzyl)piperazine in lab experiments is its selectivity for CB2 receptors. This selectivity allows for more targeted and specific research into the role of these receptors in various conditions. However, one limitation is that the compound may not be suitable for all types of research, as its effects are primarily related to inflammation and immune responses.

Future Directions

There are several potential future directions for research involving 1-ethyl-4-(3,4,5-trimethoxybenzyl)piperazine. One area of interest is its potential as a treatment for autoimmune diseases, such as multiple sclerosis and rheumatoid arthritis. Additionally, further research is needed to fully understand the mechanisms of action of CB2 receptor agonists and their potential therapeutic applications. Finally, there is also potential for the development of new compounds based on the structure of 1-ethyl-4-(3,4,5-trimethoxybenzyl)piperazine that may have even greater selectivity and efficacy as CB2 receptor agonists.

Synthesis Methods

The synthesis of 1-ethyl-4-(3,4,5-trimethoxybenzyl)piperazine involves the reaction of 3,4,5-trimethoxybenzyl chloride with piperazine in the presence of sodium carbonate. The resulting product is then treated with ethyl iodide to yield the final compound.

Scientific Research Applications

1-ethyl-4-(3,4,5-trimethoxybenzyl)piperazine has been extensively studied for its potential applications in scientific research. One of the primary areas of research has been its potential as a selective CB2 receptor agonist. CB2 receptors are primarily found in immune cells and are involved in the regulation of inflammation and immune responses. Activation of these receptors has been shown to have potential therapeutic benefits for a range of conditions, including pain, inflammation, and autoimmune diseases.